Limiting voltage and capacity fade of lithium-rich, low cobalt Li1.2Ni0.13Mn0.54Fe0.1Co0.03O2 by controlling the upper cut-off voltage

RSC Advances Pub Date: 2023-11-24 DOI: 10.1039/D3RA06873K

Abstract

A new Li1.2Ni0.13Mn0.54Fe0.1Co0.03O2 material with a higher content of Fe and lower content of Co was designed via a simple sol–gel method. Moreover, the effect of upper cut-off voltage on the structural stability, capacity and voltage retention was studied. The Li1.2Ni0.13Mn0.54Fe0.1Co0.03O2 electrode delivers a discharge capacity of 250 mA h g−1 with good capacity retention and coulombic efficiency at 4.6 V cut-off voltage. Importantly, improved voltage retention of 94% was achieved. Ex situ XRD and Raman proved that the electrodes cycled at 4.8 V cut-off voltage showed huge structural conversion from layered-to-spinel explaining the poor capacity and voltage retention at this cut-off voltage. In addition, ex situ FT-IR demonstrates that the upper cut-off voltage of 4.8 V exhibits a higher intensity of SEI-related peaks than 4.6 V, suggesting that reducing the upper cut-off voltage can inhibit the growth of the SEI layer. In addition, when the Li1.2Ni0.13Mn0.54Fe0.1Co0.03O2 cathode was paired with a synthesized phosphorus-doped TiO2 anode (P-doped TiO2) in a complete battery cell, it exhibits good capacity and cycling stability at 1C rate. The material developed in this study represents a promising approach for designing high-performance Li-rich, low cobalt cathodes for next-generation lithium-ion batteries.

Graphical abstract: Limiting voltage and capacity fade of lithium-rich, low cobalt Li1.2Ni0.13Mn0.54Fe0.1Co0.03O2 by controlling the upper cut-off voltage
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